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For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Significance
(-)-sec-Butyl acetate, the (R)-enantiomer of sec-butyl acetate, is a chiral ester with growing

importance in the pharmaceutical and fine chemical industries. Its utility as a solvent and a

synthetic intermediate necessitates a thorough understanding of its thermodynamic properties.

[1] This data is critical for a range of applications, including:

Reaction Engineering and Optimization: Predicting reaction equilibria, heats of reaction, and

optimizing process conditions for synthesis and purification.

Crystallization and Polymorph Control: Understanding the energetic landscape of different

solid forms, which is crucial in drug development for controlling bioavailability and stability.

Formulation and Drug Delivery: Predicting solubility, dissolution rates, and stability of active

pharmaceutical ingredients (APIs) in formulation matrices.
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Safety and Hazard Analysis: Assessing thermal stability and potential for runaway reactions.

The chirality of (-)-sec-butyl acetate adds a layer of complexity and interest to its

thermodynamic profile. While enantiomers have identical physical properties in an achiral

environment, their interactions with other chiral molecules can differ significantly, leading to

distinct thermodynamic signatures in biological systems and chiral separation processes.[2][3]

[4]

Section 2: Core Thermodynamic Properties
A compilation of the key thermodynamic and physical properties of sec-butyl acetate is

presented below. It is important to note that much of the publicly available data does not

distinguish between the enantiomers, as their macroscopic physical properties are identical.

However, specific chiral interactions will lead to different thermodynamic parameters.
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Property Value Units Source(s)

Molecular Formula C₆H₁₂O₂ - [1][5]

Molecular Weight 116.16 g/mol [6][7][8]

Boiling Point 112 °C (385.15 K) °C (K) [1][5][9][10]

Melting Point -99 °C (174.15 K) °C (K) [1][5][9][10][11]

Standard Enthalpy of

Formation (Liquid,

ΔfH°liq)

-609.6 kJ/mol [12][13]

Standard Enthalpy of

Formation (Gas,

ΔfH°gas)

-544.04 kJ/mol [14]

Enthalpy of

Vaporization (ΔvapH°)
37.72 kJ/mol [15]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-236.72 kJ/mol [15]

Heat of Combustion

(ΔcH°)
-3467 kJ/mol [12]

Liquid Density (at

20°C)
0.872 g/cm³ [5]

Vapor Pressure (at

20°C)
17 mmHg [5]

Flash Point 17 °C (Closed Cup) °C [5]

Solubility in Water (at

20°C)
0.80 g/100 mL [1]

Ionization Energy 9.91 ± 0.03 eV [15][16]
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Section 3: Experimental Determination of
Thermodynamic Properties
The accurate determination of thermodynamic properties is paramount for their reliable

application. Calorimetry stands as a cornerstone technique for measuring heat changes

associated with chemical and physical processes.[17]

Featured Experimental Protocol: Determination of
Enthalpy of Combustion using Bomb Calorimetry
The enthalpy of combustion is a fundamental thermodynamic property that can be determined

with high precision using a bomb calorimeter.[17][18] This value is crucial for calculating the

standard enthalpy of formation.

Objective: To experimentally determine the enthalpy of combustion of (-)-sec-butyl acetate.

Materials:

Bomb Calorimeter (including bomb, water bath, stirrer, and high-precision thermometer)

(-)-sec-Butyl acetate (high purity)

Benzoic acid (standard for calibration)

Oxygen cylinder with regulator

Fuse wire

Crucible

Analytical balance

Methodology:

Calibration of the Calorimeter:

1. Accurately weigh approximately 1 g of benzoic acid and place it in the crucible.
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2. Attach a known length of fuse wire to the ignition circuit, ensuring it is in contact with the

benzoic acid pellet.

3. Assemble the bomb, seal it, and pressurize it with oxygen to approximately 30 atm.

4. Submerge the bomb in a known mass of water in the calorimeter's insulated container.

5. Allow the system to reach thermal equilibrium while stirring continuously. Record the initial

temperature (T_initial).

6. Ignite the sample by passing an electric current through the fuse wire.

7. Record the temperature at regular intervals until it reaches a maximum and then begins to

cool.

8. Extrapolate the cooling curve back to the time of ignition to determine the corrected final

temperature (T_final).

9. Calculate the heat capacity of the calorimeter (C_cal) using the known enthalpy of

combustion of benzoic acid (-26.38 kJ/g) and the measured temperature change (ΔT =

T_final - T_initial).[17]

Combustion of (-)-sec-Butyl Acetate:

1. Repeat steps 1.1 to 1.8 using a precisely weighed sample of (-)-sec-butyl acetate.

2. Calculate the heat released during the combustion of the sample (q_comb) using the heat

capacity of the calorimeter and the measured temperature change.

3. The enthalpy of combustion (ΔcH°) is then calculated by dividing q_comb by the number

of moles of (-)-sec-butyl acetate burned.

Data Analysis and Self-Validation:

The experiment should be repeated multiple times to ensure reproducibility.

The completeness of combustion should be verified by inspecting the bomb for soot

deposits.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_Chemistry_-_The_Central_Science_(Brown_et_al.)/05%3A_Thermochemistry/5.05%3A_Calorimetry
https://www.benchchem.com/product/b12752861/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-thermodynamic-properties-of-sec-butyl-acetate
https://www.benchchem.com/product/b12752861/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-thermodynamic-properties-of-sec-butyl-acetate
https://www.benchchem.com/product/b12752861/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-thermodynamic-properties-of-sec-butyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrections for the heat of formation of nitric acid (from residual nitrogen in the bomb) and

the heat of combustion of the fuse wire should be applied for the highest accuracy.

Other Relevant Experimental Techniques
Differential Scanning Calorimetry (DSC): Used to measure heat capacity, enthalpy of fusion,

and transition temperatures.[19]

Isothermal Titration Calorimetry (ITC): Provides a complete thermodynamic profile of binding

interactions, including enthalpy (ΔH), entropy (ΔS), and the association constant (K_a),

which is particularly relevant for studying chiral recognition.[20]

AC Calorimetry: A high-resolution technique for measuring heat capacity, especially useful

for studying phase transitions in organic liquids.[21][22]

Section 4: Visualizing Experimental and Logical
Workflows
Workflow for Bomb Calorimetry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.researchgate.net/publication/385635481_Experimental_Determination_of_Isobaric_Heat_Capacity_for_Ethanol_and_Fatty_Acid_Alkyl_Ester_Mixtures_at_Pressures_up_to_20_MPa
https://www.researchgate.net/publication/363400819_Isothermal_Calorimetry_Molecular_Interactions_between_Small_Molecules_in_Organic_Solvents
https://pubs.aip.org/aip/rsi/article-pdf/49/7/988/19166846/988_1_online.pdf
https://pubs.aip.org/aip/rsi/article/49/7/988/465160/High-resolution-ac-calorimeter-for-organic-liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Setup

Measurement

Data Analysis

Weigh Sample
(Benzoic Acid or (-)-sec-Butyl Acetate)

Place in Crucible

Attach Fuse Wire

Assemble and Seal Bomb

Pressurize with O2

Place Bomb in Water Bath

Equilibrate System
(Record T_initial)

Ignite Sample

Record Temperature vs. Time

Determine T_final

Calculate ΔT

Calculate C_cal
(using Benzoic Acid)

Calculate q_comb
(for (-)-sec-Butyl Acetate)

Calculate ΔcH°

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using a bomb calorimeter.
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Interrelation of Core Thermodynamic Properties

Gibbs Free Energy (G) Enthalpy (H) G = H - TS Heat Capacity (Cp) Cp = (∂H/∂T)_p

Entropy (S)

Temperature (T)

Click to download full resolution via product page

Caption: The fundamental relationship between Gibbs free energy, enthalpy, and entropy.

Section 5: Conclusion
This guide has provided a detailed overview of the thermodynamic properties of (-)-sec-butyl
acetate, emphasizing both the fundamental data and the experimental methodologies required

for their determination. For researchers and professionals in drug development and chemical

synthesis, a firm grasp of these principles is indispensable for process optimization, ensuring

product quality, and maintaining safety. The provided protocols and visualizations serve as a

practical starting point for incorporating these essential measurements into research and

development workflows. The chirality of the molecule presents further opportunities for

investigation into its differential interactions in chiral environments, a key area for future

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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